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Compound of Interest

Compound Name: 3-Bromo-2,6-dimethylaniline

CAS No.: 53874-26-3

Cat. No.: B2819372

Get Quote

3-Bromo-2,6-dimethylaniline, identified by the CAS number 53874-26-3, is a halogenated

aromatic amine that serves as a pivotal intermediate in advanced organic synthesis.[1] Its

unique substitution pattern—a bromine atom positioned meta to the amino group and flanked

by two methyl groups—imparts specific steric and electronic properties that make it a valuable

precursor for complex molecular architectures. While its isomer, 4-bromo-2,6-dimethylaniline, is

well-documented as a key intermediate for pharmaceuticals like the HIV-1 therapy drug

Rilpivirine, the 3-bromo variant offers a distinct reactivity profile for researchers exploring novel

chemical space.[2] This guide provides a comprehensive technical overview of its properties,

synthesis, reactivity, and safe handling, grounded in established chemical principles to support

its application in pharmaceutical, agrochemical, and materials science research.[1][3]

Section 1: Core Chemical and Physical Properties
A thorough understanding of a compound's physical properties is fundamental to its application

in experimental work, from reaction setup to purification and storage. The data for 3-Bromo-
2,6-dimethylaniline is summarized below.
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Table 1: Physicochemical Properties of 3-Bromo-2,6-
dimethylaniline

Property Value Source

CAS Number 53874-26-3 [4][5]

Molecular Formula C₈H₁₀BrN [4][6]

Molecular Weight 200.08 g/mol [5][6]

Boiling Point 273.7 ± 35.0 °C at 760 mmHg [1][7]

Appearance
Data not consistently available;

typically a solid or liquid

Purity
Typically ≥95% from

commercial suppliers
[8]

Topological Polar Surface Area

(TPSA)
26.02 Å² [9]

logP (Octanol-Water Partition

Coeff.)
2.7 (Computed) [6]

Storage Conditions
Room temperature, inert

atmosphere, away from light
[1][5]

Section 2: Synthesis and Mechanistic Rationale
The synthesis of brominated 2,6-dimethylaniline isomers is a classic example of regioselectivity

in electrophilic aromatic substitution, where reaction conditions dictate the position of the

incoming electrophile.

The Challenge of Regioselectivity
Direct bromination of 2,6-dimethylaniline typically yields the 4-bromo isomer as the major

product.[10] The amino group is a powerful ortho-, para-director. With the ortho positions

sterically hindered by the methyl groups, the para position is electronically and sterically

favored for electrophilic attack.
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However, to achieve substitution at the meta-position (C3), the directing influence of the amino

group must be modulated. This is accomplished by performing the bromination in a strongly

acidic medium.[10]

Causality of Meta-Direction: In a highly acidic environment (e.g., concentrated H₂SO₄ or excess

HCl), the lone pair of electrons on the aniline's nitrogen atom is protonated, forming the

anilinium ion (-NH₃⁺). This protonated group is strongly deactivating and a meta-director.

Consequently, electrophilic attack by bromine is directed to the meta-position, yielding 3-
Bromo-2,6-dimethylaniline.[11] This principle is a cornerstone of controlling selectivity in

aniline chemistry.

Visualizing the Synthetic Pathway
The diagram below illustrates the selective synthesis of the 3-bromo isomer from 2,6-

dimethylaniline.

Starting Material Product

2,6-Dimethylaniline
1. Strong Acid (e.g., H₂SO₄)

2. Bromine (Br₂)

 Protonation & 
 Electrophilic Attack 3-Bromo-2,6-dimethylaniline Meta-Substitution 

Click to download full resolution via product page

Caption: Synthetic route to 3-Bromo-2,6-dimethylaniline via acid-mediated bromination.

Experimental Protocol: Synthesis of 3-Bromo-2,6-
dimethylaniline
This protocol is a representative procedure based on established principles of aniline

bromination.[10][11]

Materials:

2,6-Dimethylaniline

Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)
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Liquid Bromine (Br₂)

Dichloromethane (DCM) or other suitable solvent

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ice bath

Procedure:

Anilinium Salt Formation: In a flask equipped with a magnetic stirrer and addition funnel,

dissolve 2,6-dimethylaniline in a suitable solvent like DCM. Cool the solution in an ice bath to

0 °C. Slowly add an excess of concentrated sulfuric or hydrochloric acid while stirring. The

formation of the anilinium salt is an exothermic reaction; maintain the temperature at 0-5 °C.

Bromination: While maintaining the low temperature, slowly add a stoichiometric equivalent

of liquid bromine dropwise to the reaction mixture. Self-Validation: The reaction progress

should be monitored by Thin Layer Chromatography (TLC) to ensure the consumption of the

starting material and prevent over-bromination.

Reaction Quench: Once the reaction is complete (as indicated by TLC), carefully pour the

mixture over crushed ice. This will precipitate the product salt and quench any unreacted

bromine.

Neutralization and Extraction: Slowly neutralize the acidic solution by adding a saturated

solution of sodium bicarbonate until the pH is > 8. The free amine product will be liberated.

Transfer the mixture to a separatory funnel and extract the organic layer with DCM (3x).

Drying and Concentration: Combine the organic extracts and dry over anhydrous MgSO₄ or

Na₂SO₄. Filter the drying agent and concentrate the solvent under reduced pressure using a

rotary evaporator to yield the crude product.

Purification: The crude 3-Bromo-2,6-dimethylaniline can be further purified by column

chromatography or recrystallization to achieve high purity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b2819372/docs?utm_src=pdf-body#introduction-unveiling-a-key-synthetic-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2819372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 3: Applications in Research and
Development
3-Bromo-2,6-dimethylaniline is a versatile intermediate primarily utilized in:

Pharmaceutical Synthesis: As a functionalized aniline, it is a key starting point for building

the core structures of various active pharmaceutical ingredients (APIs).[1] The bromine atom

serves as a handle for further functionalization, typically through cross-coupling reactions

(e.g., Suzuki, Buchwald-Hartwig, Sonogashira), while the amine group can be used for

amide bond formation or as a directing group.

Agrochemicals: Its structure is incorporated into novel pesticides and herbicides.

Dyes and Pigments: The aromatic amine scaffold is a classic component of many

chromophores used in the synthesis of dyes.[1]

Functional Materials: It is used in the development of advanced materials for electronics and

other specialized applications.[3]

Visualizing Core Reactivity
The following diagram illustrates the primary reaction pathways available for this molecule,

highlighting its utility as a synthetic hub.

Key Synthetic Transformations

3-Bromo-2,6-dimethylaniline

Cross-Coupling Reactions
(Suzuki, Sonogashira, etc.)

 At Bromine (C3) 

N-Arylation / Amide Formation

 At Amine (C1) 

Diazotization (Sandmeyer Reaction)

 At Amine (C1) 
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Caption: Key reaction sites on 3-Bromo-2,6-dimethylaniline for molecular elaboration.

Section 4: Safety, Handling, and Storage
Proper handling of 3-Bromo-2,6-dimethylaniline is essential to ensure laboratory safety. It is

classified with specific hazards that require appropriate precautions.

Table 2: GHS Hazard Information
Hazard Statement Description GHS Pictogram

H315 Causes skin irritation GHS07 (Exclamation Mark)

H319 Causes serious eye irritation GHS07 (Exclamation Mark)

H335 May cause respiratory irritation GHS07 (Exclamation Mark)

Source: Representative data

from suppliers.[8]

Protocol for Safe Handling and Storage
Engineering Controls: Always handle this chemical inside a certified chemical fume hood to

avoid inhalation of dust or vapors.[8] Ensure that an eyewash station and safety shower are

readily accessible.[12]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[13]

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity

before use.[13]

Skin and Body Protection: Wear a lab coat. For larger quantities, consider additional

protective clothing.

Handling: Avoid generating dust. Do not breathe dust or vapors.[8] Avoid contact with skin,

eyes, and clothing.[12] Wash hands thoroughly after handling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b2819372/docs?utm_src=pdf-body-img#introduction-unveiling-a-key-synthetic-building-block
https://www.benchchem.com/product/b2819372/docs?utm_src=pdf-body#introduction-unveiling-a-key-synthetic-building-block
https://www.benchchem.com/product/b2819372/docs?utm_src=pdf-body#introduction-unveiling-a-key-synthetic-building-block
https://www.achemblock.com/m15288-3-bromo-2-6-dimethylaniline.html
https://www.achemblock.com/m15288-3-bromo-2-6-dimethylaniline.html
https://www.fishersci.com/store/msds?partNumber=AC185192500&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10712~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:41:15~~4-Bromo-2%206-dimethylaniline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10712~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:41:15~~4-Bromo-2%206-dimethylaniline~~
https://www.achemblock.com/m15288-3-bromo-2-6-dimethylaniline.html
https://www.fishersci.com/store/msds?partNumber=AC185192500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2819372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5] Keep in

a dark place under an inert atmosphere to prevent degradation.[1][5]

Disposal: Dispose of waste materials and containers in accordance with local, regional, and

national regulations.

Section 5: Analytical Characterization
Confirmation of the structure and purity of 3-Bromo-2,6-dimethylaniline is typically achieved

through standard analytical techniques. While specific spectra are proprietary to manufacturers,

researchers can expect to find data for NMR, HPLC, and Mass Spectrometry available from

suppliers to validate the identity and quality of the material.[5][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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